2-{[1-(2-chlorophenyl)ethyl]amino}-N-(1-cyano-1,2-dimethylpropyl)propanamide

• IUPAC Name: 2-[1-(2-chlorophenyl)ethylamino]-N-(2-cyano-3-methylbutan-2-yl)propanamide
• InChI: InChI=1S/C17H24ClN3O/c1-11(2)17(5,10-19)21-16(22)13(4)20-12(3)14-8-6-7-9-15(14)18/h6-9,11-13,20H,1-5H3,(H,21,22)
• InChI Key: PNOBYZCQKNZJRV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(C)(C#N)NC(=O)C(C)NC(C)C1=CC=CC=C1Cl
• Molecular Formula: C17H24ClN3O
• Molecular Weight: 321.8 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. The exact synthesis pathway would depend on the desired configuration and the available starting materials.

Molecular Structure Analysis

The molecular structure of a compound like this could be determined using techniques such as X-ray crystallography or NMR spectroscopy. These techniques can provide information about the arrangement of atoms in the molecule and the types of bonds present.

Chemical Reactions Analysis

The reactivity of this compound would depend on the specific functional groups present. For example, the cyano group might make the compound susceptible to nucleophilic addition reactions, while the chlorophenyl group might undergo electrophilic aromatic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound, such as its melting point, boiling point, solubility, and stability, would depend on its specific structure. These properties could be determined through experimental testing.

Mechanism of Action

If this compound has biological activity, its mechanism of action would depend on its structure and the specific biological target. For example, it might interact with a particular enzyme or receptor in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. For example, if it is a strong acid or base, it could be corrosive. If it is volatile, it could be a respiratory hazard.

Future Directions

Future research on this compound could involve further exploration of its synthesis, properties, and potential applications. For example, if it has biological activity, it could be studied as a potential drug.